(2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol

• IUPAC Name: (6,6-difluoro-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl)methanol
• InChI: InChI=1S/C8H13F2NO/c9-8(10)4-7(6-12)2-1-3-11(7)5-8/h12H,1-6H2
• InChI Key: DSFJGMRTAPNJLK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC(CN2C1)(F)F)CO
• Molecular Formula: C8H13F2NO
• Molecular Weight: 177.19 g/mol

Description

“(2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol”, also known as DFP-18, is a novel organic compound that belongs to the class of fluoro-pyrazolidines. It has a molecular formula of C8H13F2NO and is used as an intermediate to prepare azacycloalkylalkyl heteroaryl ethers as cholinergic agonists.

Molecular Structure Analysis

The molecular structure of “(2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol” consists of 8 carbon atoms, 13 hydrogen atoms, 2 fluorine atoms, and 1 nitrogen and oxygen atom each. The average mass is 177.192 Da and the monoisotopic mass is 177.096527 Da.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Hexahydro-1H-furo[3,4-c]pyran Derivatives : In a study by Reddy et al. (2012), a novel series of cis-fused 7a,3,6-trisubstituted hexahydro-1H-furo[3,4-c]pyran derivatives were synthesized using a method that may be applicable to the synthesis of related compounds like (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol (Reddy, Sreelatha, Kishore, Borkar, & Yadav, 2012).

• Molecular Structure and Interactions : Research by Seshadri et al. (2004) on the pyrrolidine ring in similar compounds demonstrates the significance of intermolecular hydrogen bonds and their impact on molecular structure, which could be relevant for understanding the properties of (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol (Seshadri, Selvanayagam, Velmurugan, Ravikumar, Sureshbabu, & Raghunathan, 2004).

• Pyrrolizine Derivatives Synthesis : McNab et al. (2010) describe the synthesis of pyrrolizine-1,3-dione derivatives, offering insights into the chemical behavior of pyrrolizine-based compounds, which can be extended to understand (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol (McNab, Montgomery, Parsons, & Tredgett, 2010).

• Thermophysical Properties with Methanol : The study by Dávila et al. (2009) on thermophysical properties of lactams in methanol can provide insights into the behavior of (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol in similar environments (Dávila, Aparicio, & Alcalde, 2009).

• Enantioselective Synthesis : Research by Munck et al. (2017) on enantioselective alkynylation of cyclic imines using prolinol derivatives highlights techniques that could be applicable to the synthesis or modification of (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol (Munck, Monleón, Vila, & Pedro, 2017).

• Ligand Dehydrogenation in Ruthenium Trinitrogen Complexes : The work by Cabort et al. (2002) explores ligand dehydrogenation in ruthenium trinitrogen complexes using pyrrolidin-2-yl compounds, which could offer a perspective on the reactivity of similar compounds including (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol (Cabort, Therrien, Stoeckli-Evans, Bernauer, & Süss-Fink, 2002).